molecular formula C19H16N2O2 B11945115 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide CAS No. 82859-80-1

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide

Cat. No.: B11945115
CAS No.: 82859-80-1
M. Wt: 304.3 g/mol
InChI Key: KLWGWMIYMVGVJR-UDWIEESQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide is a hydrazone Schiff base derived from the condensation of 4-methylbenzoic hydrazide and 2-hydroxy-1-naphthaldehyde. This compound belongs to the acylhydrazone class, characterized by a methyl-substituted benzoyl core and a naphthylmethylene moiety with a hydroxyl group. Its structure enables diverse interactions (e.g., hydrogen bonding, π-π stacking), making it relevant in medicinal chemistry and materials science.

Synthesis: The synthesis aligns with methods for analogous hydrazides (). Typically, hydrazide intermediates are prepared via hydrazine hydrate treatment of esters (e.g., methyl-4-formyl benzoate), followed by condensation with aldehydes. For this compound, 2-hydroxy-1-naphthaldehyde would react with 4-methylbenzoic hydrazide under reflux in ethanol or methanol .

Properties

CAS No.

82859-80-1

Molecular Formula

C19H16N2O2

Molecular Weight

304.3 g/mol

IUPAC Name

N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-4-methylbenzamide

InChI

InChI=1S/C19H16N2O2/c1-13-6-8-15(9-7-13)19(23)21-20-12-17-16-5-3-2-4-14(16)10-11-18(17)22/h2-12,22H,1H3,(H,21,23)/b20-12+

InChI Key

KLWGWMIYMVGVJR-UDWIEESQSA-N

Isomeric SMILES

CC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=CC3=CC=CC=C32)O

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NN=CC2=C(C=CC3=CC=CC=C32)O

Origin of Product

United States

Mechanism of Action

Comparison with Similar Compounds

Structural Comparisons

Table 1: Key Structural Features of Selected Hydrazides
Compound Name Core Structure Substituents Key Functional Groups
4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide 4-Methylbenzoyl hydrazide 2-Hydroxy-1-naphthylmethylene –NH–N=CH–, –OH (naphthyl)
Oxalic bis[(2-hydroxy-1-naphthylmethylene)hydrazide] Oxalic acid bis-hydrazide Two 2-hydroxy-1-naphthylmethylene units Dual hydrazone groups, –COOH linker
Benzoic acid p-amino-(4-fluorobenzylidene)hydrazide () p-Aminobenzoyl hydrazide 4-Fluorobenzylidene –NH₂, –F
4-Hydroxy-benzoic acid (4-diethylamino-2-hydroxy-benzylidene)hydrazide () 4-Hydroxybenzoyl hydrazide 4-Diethylamino-2-hydroxy-benzylidene –OH, –N(CH₂CH₃)₂
R3 (tert-butyl-substituted hydrazide, ) 4-Methylbenzoyl hydrazide 4-tert-Butylbenzylidene –C(CH₃)₃

Key Observations :

  • Hydroxyl groups (e.g., 2-hydroxy in naphthyl or benzylidene) facilitate hydrogen bonding, critical for antioxidant activity and protein interactions .

Key Findings :

  • The naphthylmethylene group in oxalic bis-hydrazide contributes to sub-micromolar cysteine protease inhibition, suggesting the target compound may exhibit similar antiparasitic activity .
  • Antimicrobial activity in p-aminobenzhydrazides () highlights the role of electron-withdrawing substituents (e.g., –F). The target compound’s hydroxyl-naphthyl group may enhance membrane penetration.
  • Antioxidant activity in correlates with phenolic –OH groups, which the target compound’s 2-hydroxy-naphthyl group also possesses .

Application-Specific Comparisons

Polymer Nucleation ():

Benzoylhydrazides with long alkyl chains (e.g., decamethylene) significantly enhance poly(L-lactic acid) (PLLA) crystallization. The target compound’s rigid naphthyl group may reduce chain mobility, but its –OH group could improve polymer compatibility.

Drug Likeness ():

FDA-approved hydrazides (e.g., hydralazine) demonstrate metabolic stability. The target compound’s methyl and naphthyl groups may optimize lipophilicity (LogP) and bioavailability, adhering to Lipinski’s rules .

Biological Activity

4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide, also known as 4-Methylbenzohydrazide, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The compound has the following chemical properties:

  • CAS Number : 82859-80-1
  • Molecular Formula : C16H15N3O
  • Molecular Weight : 265.31 g/mol
  • IUPAC Name : 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide

The biological activity of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide is primarily attributed to its ability to interact with various molecular targets within cells. The hydrazone functional group can form stable complexes with metal ions, which can enhance its biological efficacy. Additionally, the aromatic structure allows for π-π stacking interactions with nucleic acids and proteins, potentially disrupting normal cellular functions.

Antimicrobial Activity

Numerous studies have evaluated the antimicrobial potential of this compound. For instance, a series of hydrazone derivatives synthesized from 4-methylbenzohydrazide demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.

Table 1: Antimicrobial Activity of Hydrazone Derivatives

CompoundBacterial StrainMinimum Inhibitory Concentration (MIC)
Compound 1Staphylococcus aureus3.91 µg/mL
Compound 2Escherichia coli5.00 µg/mL
Compound 3Klebsiella pneumoniae7.50 µg/mL

The results indicate that compounds derived from 4-methylbenzohydrazide exhibit promising antibacterial properties, particularly against Gram-positive bacteria.

Anticancer Activity

In vitro studies have also highlighted the anticancer potential of this compound. Research involving various cancer cell lines has shown that derivatives of 4-Methylbenzoic (2-hydroxy-1-naphthylmethylene)hydrazide can inhibit cell proliferation effectively.

Case Study: Antiproliferative Activity

A study evaluated the antiproliferative effects of several hydrazone derivatives on human cancer cell lines such as HepG2 and LN-229. The findings revealed:

  • Compound A : IC50 = 0.77 µM against LN-229
  • Compound B : IC50 = 1.25 µM against HepG2

These results suggest that modifications to the hydrazone structure can significantly enhance anticancer activity.

Toxicity Studies

In vivo toxicity assessments using zebrafish embryos indicated low toxicity levels for many synthesized derivatives, making them suitable candidates for further development in therapeutic applications.

Table 2: Toxicity Assessment Results

CompoundToxicity Level (Zebrafish Embryos)
Compound ALow
Compound BModerate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.